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Compound of Interest

Compound Name: 2-Chloro-5-methylhexane

Cat. No.: B12641342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical and physical properties of 2-
Chloro-5-methylhexane, including available data from PubChem and the National Institute of

Standards and Technology (NIST). It also outlines standardized experimental protocols for the

determination of its key characteristics and presents a logical workflow for chemical

characterization.

Chemical Identity and Properties
2-Chloro-5-methylhexane is a halogenated alkane. Its fundamental identifiers and computed

physicochemical properties are summarized below.

Table 1: Chemical Identifiers for 2-Chloro-5-methylhexane
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Identifier Value Source

IUPAC Name 2-chloro-5-methylhexane PubChem[1][2]

CAS Number 58766-17-9 PubChem[1][2]

Molecular Formula C7H15Cl PubChem[1][2]

SMILES CC(C)CCC(C)Cl PubChem[1][2]

InChI
InChI=1S/C7H15Cl/c1-6(2)4-5-

7(3)8/h6-7H,4-5H2,1-3H3
PubChem[1][2]

InChIKey
IFNXFJYDRXSXDW-

UHFFFAOYSA-N
PubChem[1][2]

Table 2: Computed and Experimental Physical Properties of 2-Chloro-5-methylhexane

Property Value Type Source

Molecular Weight 134.65 g/mol Computed PubChem[1][2]

Monoisotopic Mass 134.0862282 Da Computed PubChem[1][2]

Boiling Point 143 °C Experimental Stenutz[3]

Density 0.861 g/cm³ Experimental MOLBASE[4]

Refractive Index 1.416 Experimental MOLBASE[4]

Flash Point 35.2 °C Experimental MOLBASE[4]

Topological Polar

Surface Area
0 Å² Computed PubChem[1][2]

Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of the

key physical and spectroscopic properties of liquid alkyl halides like 2-Chloro-5-
methylhexane.
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Determination of Boiling Point (Micro Scale Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5] A common and efficient method for small sample volumes is the micro-boiling point

determination.[6]

Apparatus:

Thiele tube or melting point apparatus[7]

Thermometer

Capillary tube, sealed at one end[8]

Small test tube

Heating source (e.g., Bunsen burner or heating block)[9]

Liquid paraffin or other suitable heating bath fluid[7]

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.

The capillary tube is inverted (sealed end up) and placed into the liquid in the test tube.[7]

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube or melting point apparatus, which is filled with the

heating fluid.[7]

The apparatus is heated gently. Initially, a stream of bubbles will emerge from the open end

of the capillary tube as the trapped air expands.

Heating is continued until a rapid and continuous stream of bubbles emerges, indicating the

liquid is boiling.[9]

The heat source is then removed, and the apparatus is allowed to cool slowly.
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The temperature at which the bubbling stops and the liquid is drawn into the capillary tube is

recorded as the boiling point.[9]

Measurement of Density
Density is a fundamental physical property defined as mass per unit volume.[10] For a liquid, it

can be accurately determined using a pycnometer or by simply measuring the mass of a known

volume.[11][12]

Apparatus:

Analytical balance

Graduated cylinder or volumetric pipette[12]

Beaker[13]

Thermometer

Procedure:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.[10]

A specific volume of 2-Chloro-5-methylhexane is carefully transferred into the graduated

cylinder. The volume is recorded by reading the bottom of the meniscus.[10]

The mass of the graduated cylinder containing the liquid is then measured.[10]

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.[13]

The temperature at which the measurement is taken should be recorded, as density is

temperature-dependent.

Determination of Refractive Index
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The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and can be used to identify and

assess the purity of a liquid sample.

Apparatus:

Abbe refractometer[14]

Constant temperature water bath

Dropper or pipette

Acetone or other suitable solvent for cleaning

Procedure:

The refractometer is turned on and the prism is cleaned with a suitable solvent (e.g.,

acetone) and a soft tissue.

The instrument is calibrated using a standard sample with a known refractive index, if

necessary.

A few drops of 2-Chloro-5-methylhexane are placed on the surface of the prism using a

dropper.[14]

The prism is closed and the light source is positioned.

The adjustment knob is turned until the boundary line between the light and dark fields is

sharp and centered in the crosshairs of the eyepiece.[14]

The refractive index is read from the instrument's scale.

The temperature of the measurement, typically controlled by a water bath circulating through

the refractometer, should be recorded (e.g., 20°C or 25°C).[14]

Spectroscopic Analysis
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IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Apparatus:

Fourier Transform Infrared (FTIR) spectrometer[15]

Salt plates (e.g., NaCl or KBr)[1][16]

Dropper or pipette

Acetone or other suitable solvent for cleaning

Procedure:

A background spectrum of the empty spectrometer is recorded.

A drop of the neat liquid sample is placed on the surface of one salt plate.[1]

The second salt plate is placed on top to create a thin liquid film between the plates.[1]

The "sandwiched" plates are placed in the sample holder of the spectrometer.

The IR spectrum of the sample is acquired.

After analysis, the salt plates are cleaned with a suitable solvent and stored in a desiccator

to prevent damage from moisture.[1]

¹H and ¹³C NMR spectroscopy are powerful techniques for elucidating the detailed molecular

structure of an organic compound.

Apparatus:

NMR spectrometer

NMR tube

Deuterated solvent (e.g., CDCl₃)
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Pipette

Procedure:

A small amount of the liquid sample is dissolved in a deuterated solvent inside a vial.

The solution is transferred to an NMR tube.

The NMR tube is placed in the spectrometer.

The spectrometer is set up, which includes locking onto the deuterium signal of the solvent

and shimming the magnetic field to achieve homogeneity.[17]

The desired NMR experiments (e.g., ¹H, ¹³C, DEPT, COSY) are acquired using appropriate

parameters such as pulse angle and relaxation delay.[18]

The resulting spectra are processed (Fourier transform, phasing, and baseline correction)

and analyzed to determine the chemical structure.

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.

For alkyl halides, it provides information on the molecular weight and fragmentation pattern.

Apparatus:

Mass spectrometer with a suitable ionization source (e.g., Electron Impact - EI)

Gas chromatograph (for GC-MS) or direct injection system

Procedure:

The sample is introduced into the mass spectrometer. For a volatile liquid like 2-Chloro-5-
methylhexane, this is often done via a gas chromatograph (GC-MS) which separates the

sample from any impurities before it enters the mass spectrometer.

The sample molecules are ionized in the ion source. In EI, high-energy electrons bombard

the molecules, causing them to lose an electron and form a molecular ion (M⁺).
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The molecular ion and any fragment ions produced by its decomposition are accelerated and

separated by the mass analyzer based on their mass-to-charge ratio (m/z).

The detector records the abundance of each ion, generating a mass spectrum. The

fragmentation pattern of alkyl halides often shows characteristic peaks resulting from the

loss of the halogen atom and cleavage of the carbon-carbon bonds.[19]

Logical Workflow for Chemical Characterization
The following diagram illustrates a general workflow for the synthesis and characterization of a

chemical compound like 2-Chloro-5-methylhexane.
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General Workflow for Chemical Characterization

Synthesis and Purification

Property Determination

Data Analysis and Reporting

Synthesis of 2-Chloro-5-methylhexane

Purification (e.g., Distillation)

Physical Properties (Boiling Point, Density, Refractive Index)

Characterize Physical Constants

Spectroscopic Analysis (NMR, IR, MS)

Elucidate Structure

Purity Assessment (e.g., GC)

Confirm Purity

Data Analysis and Structure Elucidation

Reporting and Documentation

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and characterization of a chemical compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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